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Compound of Interest

Compound Name: 2,3-Dibromotoluene

CAS No.: 61563-25-5

Cat. No.: B1594514

Get Quote

This guide provides a comprehensive technical overview of 2,3-dibromotoluene, a significant

halogenated aromatic compound. Tailored for researchers, scientists, and professionals in drug

development, this document delves into its chemical properties, synthesis, and applications,

with a focus on the scientific principles that underpin its utility in modern chemistry.

Introduction and Historical Context
While the precise first synthesis of 2,3-dibromotoluene is not prominently documented in

historical chemical literature, its existence and study are products of the broader development

of electrophilic aromatic substitution reactions in the 19th and 20th centuries. The ability to

selectively introduce halogen atoms onto an aromatic ring, such as toluene, was a pivotal

advancement in organic synthesis.

The Sandmeyer reaction, discovered by Traugott Sandmeyer in 1884, represents a

cornerstone of arene chemistry and provides a reliable method for the synthesis of aryl halides

from aryl diazonium salts.[1][2][3] This reaction and others like it enabled chemists to prepare a

wide array of substituted aromatic compounds, including the various isomers of

dibromotoluene, which have since become valuable intermediates in the synthesis of more
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complex molecules. The specific substitution pattern of 2,3-dibromotoluene offers a unique

combination of steric and electronic properties that make it a valuable building block in modern

synthetic chemistry.

Physicochemical and Spectroscopic Properties
2,3-Dibromotoluene is a derivative of toluene with two bromine atoms at the 2 and 3 positions

of the benzene ring.[4] Its physical and chemical properties are summarized in the table below.

Property Value Source

Molecular Formula C₇H₆Br₂ [4]

Molecular Weight 249.931 g/mol [4]

CAS Number 61563-25-5 [4]

Appearance Colorless to pale yellow liquid Inferred from isomers

Melting Point 28.1 °C (301.25 K) [4]

Boiling Point ~240-250 °C (estimated) Inferred from isomers

Solubility
Insoluble in water, soluble in

organic solvents

General property of aryl

halides

Spectroscopic Characterization
The structural elucidation of 2,3-dibromotoluene is confirmed through various spectroscopic

techniques.

¹H NMR: The proton NMR spectrum is expected to show a singlet for the methyl group (CH₃)

and a complex splitting pattern for the three aromatic protons, influenced by their positions

relative to the two bromine atoms.

¹³C NMR: The carbon NMR spectrum will display distinct signals for the seven carbon atoms,

with the chemical shifts of the aromatic carbons being significantly affected by the attached

bromine atoms.
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Mass Spectrometry: The mass spectrum will exhibit a characteristic isotopic pattern for a

molecule containing two bromine atoms (⁷⁹Br and ⁸¹Br), with prominent peaks for the

molecular ion.

Infrared (IR) Spectroscopy: The IR spectrum will show characteristic absorption bands for C-

H stretching of the methyl group and the aromatic ring, as well as C-Br stretching

frequencies.

Synthesis Methodology: A Modern Approach via
Sandmeyer Reaction
A reliable and regioselective synthesis of 2,3-dibromotoluene can be achieved through a

multi-step process starting from a commercially available precursor, 3-bromo-2-nitrotoluene.[5]

This method leverages the directing effects of the substituents and the versatility of the

Sandmeyer reaction.

Experimental Protocol
Step 1: Reduction of the Nitro Group

The nitro group of 3-bromo-2-nitrotoluene is reduced to an amine to form 3-bromo-2-

methylaniline. This is typically achieved using a reducing agent such as tin(II) chloride in the

presence of a strong acid.

In a round-bottom flask, dissolve 3-bromo-2-nitrotoluene in ethanol.

Add a solution of tin(II) chloride in concentrated hydrochloric acid dropwise while stirring and

maintaining a low temperature.

After the addition is complete, heat the reaction mixture under reflux until the starting

material is consumed (monitored by TLC).

Cool the mixture and neutralize with a strong base (e.g., NaOH) to precipitate the tin salts.

Extract the product, 3-bromo-2-methylaniline, with an organic solvent (e.g., diethyl ether or

ethyl acetate).
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Dry the organic layer over an anhydrous salt (e.g., MgSO₄), filter, and concentrate under

reduced pressure.

Step 2: Diazotization and Sandmeyer Reaction

The resulting 3-bromo-2-methylaniline is then converted to the corresponding diazonium salt,

which is subsequently displaced by a bromide ion in a Sandmeyer reaction.

Dissolve the crude 3-bromo-2-methylaniline in an aqueous solution of a strong acid (e.g.,

HBr).

Cool the solution to 0-5 °C in an ice bath.

Slowly add a chilled aqueous solution of sodium nitrite (NaNO₂) while maintaining the

temperature below 5 °C to form the diazonium salt.

In a separate flask, prepare a solution of copper(I) bromide (CuBr) in hydrobromic acid.

Slowly add the cold diazonium salt solution to the CuBr solution. Vigorous nitrogen evolution

will be observed.

After the addition is complete, warm the reaction mixture gently to ensure complete

decomposition of the diazonium salt.

Extract the desired product, 2,3-dibromotoluene, with an organic solvent.

Wash the organic layer with water and brine, dry over an anhydrous salt, and concentrate

under reduced pressure.

Purify the crude product by vacuum distillation or column chromatography to obtain pure 2,3-
dibromotoluene.

Synthesis Workflow Diagram
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Step 1: Reduction Step 2: Sandmeyer Reaction

3-Bromo-2-nitrotoluene Reduction
(SnCl2, HCl)

Ethanol
3-Bromo-2-methylaniline Diazotization

(NaNO2, HBr, 0-5 °C)
Sandmeyer Reaction

(CuBr, HBr)

Diazonium Salt
2,3-Dibromotoluene Purification

(Distillation/Chromatography) Pure 2,3-Dibromotoluene

Click to download full resolution via product page

Caption: Synthesis workflow for 2,3-Dibromotoluene.

Applications in Research and Drug Development
Dibromotoluene isomers are versatile intermediates in organic synthesis, primarily serving as

building blocks for more complex molecules. The bromine atoms can be readily transformed

into other functional groups or participate in cross-coupling reactions, such as Suzuki, Heck,

and Sonogashira couplings.

While specific applications of 2,3-dibromotoluene are not as widely reported as other isomers,

its structure suggests its utility in the following areas:

Pharmaceutical Synthesis: As an intermediate in the synthesis of active pharmaceutical

ingredients (APIs). The unique substitution pattern can be crucial for achieving the desired

biological activity of a drug molecule. Other dibromotoluene isomers are used in the

synthesis of antidepressants, antihistamines, and local anesthetics.[6]

Agrochemicals: As a precursor for the synthesis of pesticides, herbicides, and fungicides.[6]

Material Science: In the synthesis of specialty polymers and other materials where the

bromine atoms can be used to introduce specific properties or as sites for further

functionalization.

Safety and Handling
2,3-Dibromotoluene, like other halogenated aromatic compounds, should be handled with

care in a well-ventilated laboratory fume hood. Appropriate personal protective equipment

(PPE), including safety goggles, gloves, and a lab coat, should be worn at all times.
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Hazards:

Causes skin and serious eye irritation.

May cause respiratory irritation.

Harmful if swallowed.

Precautions:

Avoid breathing vapors or mist.

Wash skin thoroughly after handling.

Store in a tightly closed container in a cool, dry, and well-ventilated area.[7]

For detailed safety information, always consult the Safety Data Sheet (SDS) provided by the

supplier.

Conclusion
2,3-Dibromotoluene is a valuable, albeit less commonly cited, member of the dibromotoluene

family of isomers. Its synthesis, achievable through established and reliable methods like the

Sandmeyer reaction, provides access to a unique substitution pattern that is of interest to

synthetic chemists in various fields. As the demand for novel pharmaceuticals and advanced

materials continues to grow, the utility of such specialized building blocks is likely to increase.

This guide has provided a foundational understanding of the synthesis, properties, and

potential applications of 2,3-dibromotoluene, intended to support the work of researchers and

professionals in the chemical sciences.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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